4-chloro-2-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 4-chloro-2-nitro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C16H22ClN3O3/c1-15(2)8-11(9-16(3,4)19-15)18-14(21)12-6-5-10(17)7-13(12)20(22)23/h5-7,11,19H,8-9H2,1-4H3,(H,18,21)
• InChI Key: WPWGMBHDOBPVLD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-])C
• Molecular Formula: C16H22ClN3O3
• Molecular Weight: 339.82 g/mol

Description

4-chloro-2-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TBNPA, which is a widely used abbreviation.

Mechanism of Action

The mechanism of action of TBNPA is not fully understood, but it is believed to inhibit the activity of enzymes involved in the biosynthesis of certain compounds. In the case of its use as a fungicide, TBNPA inhibits the activity of chitin synthase, which is essential for the formation of the fungal cell wall. This leads to the disruption of fungal growth and ultimately, its death.
Biochemical and Physiological Effects:
TBNPA has been shown to have a low toxicity profile and is considered safe for use in various applications. However, studies have shown that TBNPA can cause mild skin irritation and eye irritation in some individuals. Additionally, TBNPA has been shown to have a negative impact on aquatic organisms, and its use in agriculture is regulated to prevent environmental contamination.

Advantages and Limitations for Lab Experiments

TBNPA has several advantages for use in laboratory experiments, including its high purity, stability, and low toxicity. However, its limited solubility in water can make it challenging to use in some experiments, and its potential impact on the environment must be considered when using it in large quantities.

Future Directions

There are several future directions for research on TBNPA, including its potential applications in drug discovery and its use as a biopesticide. Additionally, further studies are needed to fully understand the mechanism of action of TBNPA and its impact on the environment.

Synthesis Methods

The synthesis of TBNPA involves the reaction of 4-chloro-2-nitrobenzoic acid with 2,2,6,6-tetramethyl-4-piperidinol in the presence of thionyl chloride. The resulting product is then purified using column chromatography to obtain TBNPA in high purity.

Scientific Research Applications

TBNPA has been extensively studied for its potential applications in various fields, including agriculture, polymer chemistry, and medicinal chemistry. In agriculture, TBNPA is used as a fungicide to control fungal growth in crops. In polymer chemistry, TBNPA is used as a stabilizer to prevent the degradation of plastics and rubber. In medicinal chemistry, TBNPA has shown promising results as a potential anticancer agent.